Cas no 86710-88-5 (4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile)

• Product Name: 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile
• CAS No: 86710-88-5
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 5039611
• PubChem ID: 153696131
• Update Time: 2025-05-20

4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile
• YSWG688
• C(#N)C=1C=C(C=CC=1N)C1=CC=C(N)C=C1
• 4,4′-Diamino[1,1′-biphenyl]-3-carbonitrile (ACI)
• starbld0012289
• E75702
• [1,1'-Biphenyl]-3-carbonitrile, 4,4'-diamino-
• 86710-88-5
• SB78650
• 2-amino-5-(4-aminophenyl)benzonitrile
• BS-52801
• CS-0166722

• Inchi： 1S/C13H11N3/c14-8-11-7-10(3-6-13(11)16)9-1-4-12(15)5-2-9/h1-7H,15-16H2
• InChI Key： JLUSURSMJOXXAH-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C#N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8

Additional information on 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile

4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile (CAS No. 86710-88-5): Properties, Applications, and Market Insights

4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile (CAS No. 86710-88-5) is a specialized organic compound with a unique biphenyl backbone functionalized with amino and cyano groups. This aromatic diamine derivative has gained significant attention in recent years due to its versatile applications in materials science, pharmaceuticals, and specialty chemicals. The compound's molecular structure, featuring both electron-donating amino groups and an electron-withdrawing cyano group, makes it particularly interesting for researchers developing advanced functional materials.

The growing interest in high-performance polymers and organic electronic materials has driven demand for 4,4'-diaminobiphenyl derivatives like this compound. Recent studies highlight its potential as a building block for conjugated polymers used in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to participate in various coupling reactions while maintaining thermal stability makes it valuable for creating novel materials with tailored properties.

From a synthetic chemistry perspective, 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile serves as a versatile intermediate. The presence of both primary amine groups and a cyano functionality allows for multiple modification pathways, enabling the creation of diverse molecular architectures. This characteristic has made it particularly useful in medicinal chemistry, where researchers are exploring its derivatives as potential scaffolds for drug development.

The compound's thermal and chemical stability has attracted attention from the advanced materials sector. With increasing focus on sustainable technologies, researchers are investigating its potential in energy storage applications, particularly as a component in novel battery materials. The conjugated system of the biphenyl core, combined with the polar substituents, may contribute to improved charge transport properties in next-generation energy devices.

Market analysis indicates steady growth in demand for specialty biphenyl derivatives like 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile. The compound's niche applications in high-value industries have maintained its position as a premium chemical product. Current research trends suggest expanding applications in molecular electronics and smart materials, particularly in the development of responsive systems that can adapt to environmental stimuli.

Quality control and characterization of 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile require specialized analytical techniques. Modern laboratories typically employ high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to ensure product purity and verify structural integrity. These rigorous quality standards are essential given the compound's use in sensitive applications where trace impurities could significantly impact performance.

Environmental considerations surrounding aromatic amine compounds have led to increased research into sustainable production methods for 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile. Recent advancements in green chemistry approaches aim to reduce the environmental footprint of its synthesis while maintaining high yields and purity. These developments align with broader industry trends toward more sustainable chemical manufacturing processes.

The future outlook for 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile appears promising, with potential applications emerging in biomedical engineering and nanotechnology. Researchers are exploring its use in bioimaging probes and as a component in functionalized nanoparticles. As material science continues to advance, this compound's unique combination of properties positions it as a valuable building block for innovative technologies across multiple disciplines.

For researchers and industrial users seeking high-purity 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile, understanding the compound's storage requirements is crucial. Proper handling includes protection from light and moisture, with recommended storage under inert atmosphere for long-term preservation. These precautions help maintain the compound's stability and ensure consistent performance in various applications.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile, particularly in Asia and North America. This trend reflects the compound's increasing commercial importance and the competitive nature of advanced materials development. Companies investing in research on this compound and its analogs are positioning themselves at the forefront of several cutting-edge technology sectors.

Academic interest in 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile continues to grow, with publication rates increasing steadily over the past decade. The compound's versatility has made it a subject of study across multiple disciplines, from organic synthesis to materials characterization. This interdisciplinary attention underscores its significance as a platform chemical with diverse potential applications.

From a regulatory perspective, 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile is subject to standard chemical handling regulations in most jurisdictions. Users should consult current safety data sheets and comply with all applicable workplace safety guidelines when handling this material. Proper personal protective equipment and engineering controls are recommended for laboratory and industrial use.

The synthesis of 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile typically involves multi-step organic transformations, with recent methodological improvements focusing on increased efficiency and reduced waste generation. Modern synthetic approaches often employ catalytic methods and atom-economical reactions to improve the sustainability profile of the production process while maintaining high yields and purity.

In the context of global supply chains, 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile remains a specialty product with limited production capacity worldwide. This situation creates opportunities for manufacturers who can develop reliable, scalable synthesis routes while meeting increasingly stringent quality requirements. The compound's niche status contributes to its premium pricing in the fine chemicals market.

Looking ahead, the unique properties of 4,4'-Diamino-[1,1'-biphenyl]-3-carbonitrile suggest it will continue to play an important role in advanced materials development. As research uncovers new applications and synthetic methodologies improve, this compound is likely to maintain its position as a valuable tool for chemists and materials scientists working at the forefront of technological innovation.